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Compound of Interest

Compound Name: Biotin-labeled ODN 1826 sodium

Cat. No.: B13383550 Get Quote

A Guide to Immobilizing Biotin-labeled ODN
1826 on Streptavidin-Coated Plates
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Oligodeoxynucleotide (ODN) 1826 is a synthetic CpG oligonucleotide that acts as a potent

agonist for Toll-like receptor 9 (TLR9), particularly in murine models. Its ability to stimulate an

immune response makes it a valuable tool in immunology, vaccine development, and cancer

research. The immobilization of biotin-labeled ODN 1826 onto streptavidin-coated plates is a

fundamental technique for a variety of applications, including enzyme-linked immunosorbent

assays (ELISAs), pull-down assays, and the study of protein-DNA interactions. The high affinity

and specificity of the biotin-streptavidin interaction ensure stable and oriented immobilization of

the oligonucleotide, which is crucial for reproducible and sensitive experimental outcomes.

This guide provides detailed application notes and protocols for the efficient immobilization of

biotin-labeled ODN 1826 on streptavidin-coated plates. It includes quantitative data on binding

capacities, step-by-step experimental procedures, and visualizations of the experimental

workflow and the relevant TLR9 signaling pathway.
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The efficiency of immobilization and subsequent assays is highly dependent on the binding

capacity of the streptavidin-coated plates and the concentration of the biotinylated ODN 1826

used. The following tables summarize key quantitative data to guide experimental design.

Table 1: Binding Capacity of Commercially Available Streptavidin-Coated 96-Well Plates

Plate Type
Binding Capacity
(D-Biotin)

Binding Capacity
(Biotinylated IgG)

Binding Capacity
(Biotinylated
Oligonucleotide)

Standard Binding

Capacity
~15-25 pmol/well ~100 ng/well

Varies (dependent on

length and steric

hindrance)

High Binding Capacity ~125 pmol/well ~200-500 ng/well

~200 pmoles/mg of

beads (for magnetic

beads)

Note: The binding capacity for biotinylated oligonucleotides can be influenced by factors such

as the length of the oligonucleotide, the presence of a spacer arm, and steric hindrance.

Table 2: Recommended Conditions for Immobilizing Biotin-labeled ODN 1826
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Parameter Recommended Range Key Considerations

ODN 1826 Concentration

0.05 - 0.5 pmol/well

(approximately 0.35 - 3.5

ng/well for a 20-mer ODN)

Optimal concentration should

be determined empirically for

each specific application.

Higher concentrations can lead

to steric hindrance.

Incubation Time

30 - 60 minutes at room

temperature, or overnight at

4°C

Longer incubation times at

lower temperatures can

enhance binding efficiency,

especially for low

concentrations of ODN.

Incubation Temperature
Room Temperature (20-25°C)

or 4°C

Room temperature is generally

sufficient for the rapid biotin-

streptavidin interaction.

Immobilization Buffer

Phosphate-Buffered Saline

(PBS) or Tris-Buffered Saline

(TBS) with 0.05% Tween-20

The addition of a non-ionic

detergent like Tween-20 can

help to reduce non-specific

binding. High salt

concentrations (e.g., 1 M NaCl)

can improve the binding of

longer oligonucleotides by

reducing electrostatic

repulsion.

Experimental Protocols
This section provides a detailed, step-by-step protocol for the immobilization of biotin-labeled

ODN 1826 on a streptavidin-coated 96-well plate.

Materials and Equipment
Biotin-labeled ODN 1826

Streptavidin-coated 96-well plates
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Phosphate-Buffered Saline (PBS), pH 7.4

Wash Buffer (PBS with 0.05% Tween-20)

Blocking buffer (e.g., PBS with 1% BSA) - Note: Many commercial plates come pre-blocked.

Microplate reader (for quantification, if applicable)

Multichannel pipette

Plate shaker (optional)

Protocol for Immobilization of Biotin-labeled ODN 1826
Preparation of Reagents:

Reconstitute the biotin-labeled ODN 1826 in sterile, nuclease-free water or TE buffer (10

mM Tris, 1 mM EDTA, pH 8.0) to a stock concentration of 100 µM.

Prepare working dilutions of the biotin-labeled ODN 1826 in the chosen immobilization

buffer to achieve the desired final concentration (e.g., 1 µM, which corresponds to 0.1

pmol in 100 µL).

Plate Preparation:

If the streptavidin-coated plates are not pre-blocked, wash the wells twice with 200 µL of

Wash Buffer.

Add 200 µL of blocking buffer to each well and incubate for 1 hour at room temperature.

Wash the wells three times with 200 µL of Wash Buffer per well. Aspirate the buffer

completely after the final wash.

Immobilization of Biotin-labeled ODN 1826:

Add 100 µL of the diluted biotin-labeled ODN 1826 solution to each well.

Incubate the plate for 30-60 minutes at room temperature with gentle agitation on a plate

shaker, or for 2 hours without shaking. Alternatively, incubate overnight at 4°C.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13383550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washing:

Aspirate the ODN 1826 solution from the wells.

Wash the wells three to five times with 200 µL of Wash Buffer per well to remove any

unbound ODN. Ensure complete removal of the wash buffer after the final wash.

Blocking of Unoccupied Biotin-Binding Sites (Optional but Recommended):

To prevent non-specific binding of subsequent reagents to any remaining free streptavidin

sites, add 100 µL of a solution containing a high concentration of free biotin (e.g., 10 µM in

PBS) to each well.

Incubate for 15-30 minutes at room temperature.

Wash the wells three times with 200 µL of Wash Buffer.

Plate is Ready for Downstream Applications:

The plate with immobilized ODN 1826 is now ready for use in various assays, such as

binding studies with TLR9 or other interacting proteins.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the immobilization of biotin-labeled ODN 1826

on a streptavidin-coated plate.
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To cite this document: BenchChem. [A guide to immobilizing Biotin-labeled ODN 1826 on
streptavidin-coated plates.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13383550#a-guide-to-immobilizing-biotin-labeled-
odn-1826-on-streptavidin-coated-plates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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